4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-amine sulfate

• IUPAC Name: sulfuric acid;4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-amine
• InChI: InChI=1S/C6H10N4.H2O4S/c7-5-4-9-10-3-1-2-8-6(5)10;1-5(2,3)4/h4,8H,1-3,7H2;(H2,1,2,3,4)
• InChI Key: UXSRKCBNIAWEBT-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C(C=NN2C1)N.OS(=O)(=O)O
• Molecular Formula: C6H12N4O4S
• Molecular Weight: 236.25 g/mol

Description

The compound “4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-amine” is a type of heterocyclic compound. It’s important to note that the specific sulfate form of this compound was not found in the sources I checked.

Molecular Structure Analysis

The molecular structure of “4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-amine” involves a pyrazolo[1,5-a]pyrimidine core, which is a bicyclic structure consisting of a pyrazole ring fused with a pyrimidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-amine” include a molecular weight of 211.09. The specific properties of the sulfate form of this compound were not found in the sources I checked.

Synthesis routes and methods

Procedure details

A solution of 3-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine (1.68 g) in a mixture of sulfuric acid (0.6 ml), acetic acid (100 ml) and water (10 ml) was treated with 10% palladium on carbon (0.5 g) under a hydrogen atmosphere at room temperature for 6 days. After the catalyst was filtered off, the filtrate was concentrated in vacuo. The residue was triturated with ethanol and dried in vacuo to give 3-amino-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine sulfuric acid salt (2.3 g) as a solid.